N(6)-(4-aminobenzyl)adenosine-5/'-N-methyluronamide
N(6)-(4-aminobenzyl)adenosine-5/'-N-methyluronamide
Brand Name:
Vulcanchem
CAS No.:
152918-20-2
VCID:
VC0124245
InChI:
InChI=1S/C18H21N7O4/c1-20-17(28)14-12(26)13(27)18(29-14)25-8-24-11-15(22-7-23-16(11)25)21-6-9-3-2-4-10(19)5-9/h2-5,7-8,12-14,18,26-27H,6,19H2,1H3,(H,20,28)(H,21,22,23)/t12-,13+,14-,18+/m0/s1
SMILES:
CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC(=CC=C4)N)O)O
Molecular Formula:
C18H21N7O4
Molecular Weight:
399.4 g/mol
N(6)-(4-aminobenzyl)adenosine-5/'-N-methyluronamide
CAS No.: 152918-20-2
Main Products
VCID: VC0124245
Molecular Formula: C18H21N7O4
Molecular Weight: 399.4 g/mol
| CAS No. | 152918-20-2 |
|---|---|
| Product Name | N(6)-(4-aminobenzyl)adenosine-5/'-N-methyluronamide |
| Molecular Formula | C18H21N7O4 |
| Molecular Weight | 399.4 g/mol |
| IUPAC Name | (2S,3S,4R,5R)-5-[6-[(3-aminophenyl)methylamino]purin-9-yl]-3,4-dihydroxy-N-methyloxolane-2-carboxamide |
| Standard InChI | InChI=1S/C18H21N7O4/c1-20-17(28)14-12(26)13(27)18(29-14)25-8-24-11-15(22-7-23-16(11)25)21-6-9-3-2-4-10(19)5-9/h2-5,7-8,12-14,18,26-27H,6,19H2,1H3,(H,20,28)(H,21,22,23)/t12-,13+,14-,18+/m0/s1 |
| Standard InChIKey | YCLVIQWVMXAGIF-MOROJQBDSA-N |
| Isomeric SMILES | CNC(=O)[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)NCC4=CC(=CC=C4)N)O)O |
| SMILES | CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC(=CC=C4)N)O)O |
| Canonical SMILES | CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC(=CC=C4)N)O)O |
| Synonyms | ABAMUN N(6)-(4-aminobenzyl)adenosine-5'-N-methyluronamide |
| PubChem Compound | 192616 |
| Last Modified | Nov 11 2021 |
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